Cas no 2703765-67-5 (5-{[2-(azepan-4-yl)ethyl]amino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione)
5-{[2-(azepan-4-yl)ethyl]amino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- EN300-33368739
- 2703765-67-5
- 5-{[2-(azepan-4-yl)ethyl]amino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
-
- Inchi: 1S/C21H26N4O4/c26-18-6-5-17(19(27)24-18)25-20(28)15-4-3-14(12-16(15)21(25)29)23-11-8-13-2-1-9-22-10-7-13/h3-4,12-13,17,22-23H,1-2,5-11H2,(H,24,26,27)
- InChI Key: UGMDXEMVYZCZMH-UHFFFAOYSA-N
- SMILES: O=C1C2C=C(C=CC=2C(N1C1C(NC(CC1)=O)=O)=O)NCCC1CCNCCC1
Computed Properties
- Exact Mass: 398.19540532g/mol
- Monoisotopic Mass: 398.19540532g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 682
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 108Ų
5-{[2-(azepan-4-yl)ethyl]amino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-33368739-1.0g |
5-{[2-(azepan-4-yl)ethyl]amino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione |
2703765-67-5 | 95.0% | 1.0g |
$0.0 | 2025-03-18 |
5-{[2-(azepan-4-yl)ethyl]amino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 5-{[2-(azepan-4-yl)ethyl]amino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
Introduction to Compound with CAS No. 2703765-67-5 and Product Name: 5-{[2-(azepan-4-yl)ethyl]amino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
The compound with the CAS number 2703765-67-5 and the product name 5-{[2-(azepan-4-yl)ethyl]amino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The intricate structure of this molecule, featuring multiple functional groups and aromatic rings, makes it a promising candidate for further investigation in drug discovery and medicinal chemistry.
At the core of this compound's structure lies a 5-{[2-(azepan-4-yl)ethyl]amino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione moiety, which is characterized by its complex arrangement of nitrogen-containing rings and substituents. This particular configuration is not only chemically intriguing but also biologically relevant, as it suggests potential interactions with various biological targets. The presence of an azepane ring in the molecular framework enhances its solubility and stability, making it more amenable for formulation into pharmaceutical products.
Recent studies have highlighted the importance of azepane derivatives in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The 5-{[2-(azepan-4-yl)ethyl]amino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione structure incorporates elements that are known to enhance binding affinity and selectivity, which are critical factors in the development of novel therapeutic agents. The dioxopiperidine moiety further contributes to the molecule's pharmacological potential by providing a scaffold that can interact with biological targets in a specific manner.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques has enabled researchers to achieve high yields and purity levels, which are essential for further pharmacological evaluation. The structural complexity of the molecule necessitates careful optimization to ensure that it exhibits the desired biological activity while minimizing potential side effects.
In the realm of drug discovery, the 5-{[2-(azepan-4-yl)ethyl]amino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione has shown promise in preclinical studies as a potential therapeutic agent for various diseases. Its ability to interact with multiple biological targets makes it a versatile molecule that could be developed into treatments for conditions such as neurological disorders, inflammatory diseases, and infectious diseases. The compound's unique structural features have prompted researchers to explore its potential in combination therapies, where it could synergize with other drugs to enhance therapeutic efficacy.
The development of novel heterocyclic compounds like 5-{[2-(azepan-4-yl)ethyl]amino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione is driven by the need for more effective and targeted treatments. Advances in computational chemistry and molecular modeling have facilitated the rapid screening of potential drug candidates, allowing researchers to identify promising molecules more efficiently. These computational tools have also been instrumental in predicting the biological activity of new compounds before they are synthesized in the laboratory.
The future prospects for this compound are bright, with ongoing research focused on optimizing its pharmacokinetic properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials and eventually into market-ready drugs. The 5-{[2-(azepan-4-yethyl)ethyl]amino}-2-(26dioxopiperidin34y12hydro13dihydroisoindole13dione represents a testament to the power of modern chemical synthesis and medicinal chemistry in addressing unmet medical needs.
2703765-67-5 (5-{[2-(azepan-4-yl)ethyl]amino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)